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Compound of Interest

Compound Name: 5-(2-Aminopyridyl)amide oxime

Cat. No.: B157632 Get Quote

A Practical Guide to the Handling and Storage of 5-(2-Aminopyridyl)amide oxime

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 5-(2-Aminopyridyl)amide oxime (CAS RN: 468068-28-2), a synthetic intermediate

utilized in pharmaceutical research and development.[1][2][3] The following information is

intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
5-(2-Aminopyridyl)amide oxime, also known as 6-amino-N-hydroxy-3-

pyridinecarboximidamide, is a small molecule with the chemical formula C₆H₈N₄O.[1] A

summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 5-(2-Aminopyridyl)amide oxime
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Property Value Reference

CAS Number 468068-28-2 [4]

Molecular Formula C₆H₈N₄O [1]

Molecular Weight 152.2 g/mol [1]

Appearance Solid [4]

Purity ≥98% (typical) [1]

Solubility

DMF: 2 mg/mlDMSO: 3

mg/mlDMSO:PBS (pH 7.2)

(1:10): 0.1 mg/ml

[1]

UV max 267 nm [1]

SMILES O/N=C(\N)/c1ccc(N)nc1 [1]

InChI

InChI=1S/C6H8N4O/c7-5-2-1-

4(3-9-5)6(8)10-11/h1-3,11H,

(H2,7,9)(H2,8,10)

[1]

Safety and Hazard Information
5-(2-Aminopyridyl)amide oxime is classified as a hazardous substance and requires careful

handling in a controlled laboratory environment.[4]

Hazard Identification:

Acute Oral Toxicity: Toxic if swallowed (GHS Category 3).[4]

Eye Damage: Causes serious eye damage (GHS Category 1).[4]

Skin Irritation: Causes skin irritation (GHS Category 2).[4]

Respiratory Irritation: May cause respiratory irritation (GHS Category 3).[4]

Precautionary Measures:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash hands and any exposed skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves, eye protection, and face protection.[4]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[4]

Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to ensure the stability of the

compound and the safety of laboratory personnel.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.

Recommended Personal Protective Equipment (PPE)

Safety Glasses with Side Shields or Goggles Chemical-Resistant Gloves (e.g., Nitrile) Laboratory Coat Use in a Fume Hood to Avoid Inhalation

Click to download full resolution via product page

Recommended PPE for handling 5-(2-Aminopyridyl)amide oxime.

Storage Conditions
Proper storage is essential to maintain the integrity and stability of 5-(2-Aminopyridyl)amide
oxime.

Short-term Storage: For immediate use, the compound can be stored at room temperature in

a well-sealed container, away from light and moisture.
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Long-term Storage: The recommended storage condition for long-term stability is -20°C.[1]

When stored properly at this temperature, the compound is stable for at least four years.[1]

The following decision tree can guide the appropriate storage of the compound.

Handling 5-(2-Aminopyridyl)amide oxime

Intended Use Duration?

Short-Term (Immediate Use)

< 1 week

Long-Term (Archival)

> 1 week

Store at Room Temperature in a
 tightly sealed, light-resistant container. Store_

-20 Store at -20°C in a tightly sealed,
 light-resistant container.

Click to download full resolution via product page

Decision tree for the storage of 5-(2-Aminopyridyl)amide oxime.

Preparation of Stock Solutions
For experimental use, stock solutions are typically prepared in organic solvents.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Pre-weighing: Allow the vial of 5-(2-Aminopyridyl)amide oxime to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, accurately weigh out 1.522 mg of the compound into a

sterile microcentrifuge tube.

Solubilization: Add 1.0 mL of anhydrous DMSO to the tube.
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Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (to

37°C) may be applied if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C.

Application Notes
5-(2-Aminopyridyl)amide oxime is primarily used as a synthetic intermediate in the

development of novel pharmaceutical compounds.[1][2][3] The amidoxime functional group is

of interest in medicinal chemistry as it can act as a nitric oxide (NO) donor.[5] NO is a key

signaling molecule involved in various physiological processes.[5]

The general stability of the amidoxime group can be influenced by pH. While stable at

physiological pH, hydrolysis can occur under acidic conditions.[6] The Z-isomer of amidoximes

is generally considered the most stable form.[5][7]

The following diagram illustrates a generalized workflow for utilizing this compound in a

research setting.

General Experimental Workflow

Receive and Log Compound Store Appropriately
(-20°C for long-term)

Prepare Stock Solution
(e.g., in DMSO)

Perform Reaction/
Experiment Analyze Results Dispose of Waste Properly

Click to download full resolution via product page

A generalized workflow for using 5-(2-Aminopyridyl)amide oxime.

Waste Disposal
All waste containing 5-(2-Aminopyridyl)amide oxime must be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not allow the material to enter drains or waterways.[4]
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Disclaimer: This document is intended for informational purposes only and does not replace a

thorough risk assessment and adherence to institutional safety protocols. Always consult the

Safety Data Sheet (SDS) provided by the supplier before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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